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Compound Focus: Famoxadone

CAS No.: 131807-57-3

Cat. No.: S588098

Codex
Crop | Commodity EU MRL (mgl/kg) Alimentarius Key Regulatory Context
(CXL) (mgl/kg)

Hops 50.0 [1] 50.0 (Adopted Dec  EU aligned with Codex in
2023) [1] October 2024 [1].
Wine Grapes Maintained (Specific ~ Considered safe MRL maintained as an import
level not stated) [1] by EFSA[1] tolerance [1].
Potatoes, Tomatoes, Maintained (Specific  Considered safe MRLs maintained as import
Cucumbers, levels not stated) [1] by EFSA[1] tolerances [1].

Courgettes (Zucchini)

Barley, Wheat Maintained (Specific ~ Considered safe MRLs maintained as import
levels not stated) [1] by EFSA[1] tolerances [1].

Animal Products Maintained (Specific ~ Considered safe MRLs maintained as import
levels not stated) [1] by EFSA[1] tolerances [1].

Table Grapes, 0.01* (Limit of Not applicable Famoxadone is no longer

Aubergines, Gherkins, Determination) [1] authorized in the EU; MRLs

Melons, Broccoli, etc. set to the lowest detectable

level [1].
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> Note on U.S. Tolerances: The U.S. EPA is currently undergoing a registration review process for
famoxadone and other pesticides, which may involve proposing tolerance actions [2]. Specific U.S.

tolerance levels were not available in the search results.

Experimental Protocols for MRL Determination

Establishing MRLs involves a rigorous process to ensure consumer safety and facilitate trade. The general

workflow for setting an MRL, as reflected in regulatory procedures, is summarized below.
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The methodology for determining MRLs relies on several key experimental protocols [2] [1] [3]:

¢ Field Residue Trials: Crops are treated with the pesticide according to maximum proposed label
rates and shortest harvest intervals. Residue levels at harvest are analyzed to determine the
maximum expected residue [3].

¢ Analytical Method Validation: Residues are quantified using validated analytical methods, typically
Liquid or Gas Chromatography with Mass Spectrometry (LC/GC-MS/MS). Methods must demonstrate
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specificity, accuracy, precision, and a defined Limit of Quantification (LOQ), which is the lowest
residue level that can be reliably measured [1] [3]. The LOQ often becomes the default MRL (e.g.,
0.01 mg/kg) when a pesticide is no longer authorized [1].

¢ Dietary Risk Assessment: Toxicological studies establish safe intake levels (e.g., Acceptable Daily
Intake). Exposure from all proposed crop uses is estimated using residue trial data and food
consumption models to ensure it remains below safe limits for all consumer groups [1] [4].

Mechanism of Action and Resistance

Famoxadone is a Qol (Quinone outside Inhibitor) fungicide from FRAC Group 11. Its molecular

mechanism and resistance management are key considerations for its application [5] [6].
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Key Regulatory and Safety Context

e EU Approval Status: Famoxadone is no longer approved for use in the EU. The maintained MRLs
for specific crops like wine grapes and tomatoes function as "import tolerances," allowing treated
commodities from other countries to be marketed in the EU [1].

¢ GB Approval Status: Approval for famoxadone in Great Britain was withdrawn in June 2024 due to
the risk it presents to birds [5].

¢ U.S. Regulatory Status: The U.S. EPA is conducting a registration review for famoxadone, which
may lead to changes in tolerances. The outcome of this review will determine future U.S. residue
levels [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Famoxadone Residue Levels by Crop and Region]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b588098#residue-levels-

famoxadone-different-crops]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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